Cas no 114420-45-0 (Piperazine,2,5-bis(1-methylethyl)-, trans- (9CI))
114420-45-0 structure
Product Name:Piperazine,2,5-bis(1-methylethyl)-, trans- (9CI)
CAS No:114420-45-0
MF:C10H22N2
MW:170.295082569122
CID:132377
PubChem ID:45099559
Update Time:2025-04-19
Piperazine,2,5-bis(1-methylethyl)-, trans- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,2,5-bis(1-methylethyl)-, trans- (9CI)
- (2R,5S)-2,5-BIS(1-METHYLETHYL)
- (2R,5S)-2,5-di(propan-2-yl)piperazine
- (2R,5S)-2,5-BIS(1-METHYLETHYL)PIPERAZINE
- (2R,5S)-2,5-DIISOPROPYLPIPERAZINE
- (2S,5R)-2,5-DIISOPROPYL-PIPERAZINE
- AB48059
- AG-D-34679
- CTK4A8727
- PIPERAZINE, 2,5-BIS(1-METHYLETHYL)-, TRANS-
- Piperazine, 2,5-bis(1-methylethyl)-, trans- (9CI)
- 114420-45-0
- AKOS006291755
-
- Inchi: 1S/C10H22N2/c1-7(2)9-5-12-10(6-11-9)8(3)4/h7-12H,5-6H2,1-4H3/t9-,10+
- InChI Key: DQGHKEGZZQBHHA-AOOOYVTPSA-N
- SMILES: N1C[C@@H](C(C)C)NC[C@@H]1C(C)C
Computed Properties
- Exact Mass: 170.17846
- Monoisotopic Mass: 170.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.1A^2
- XLogP3: 1.9
Experimental Properties
- PSA: 24.06
Piperazine,2,5-bis(1-methylethyl)-, trans- (9CI) Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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